3-fluoro-N-(1,3-thiazol-5-ylmethyl)aniline

• Molecular Formula: C10H9FN2S
• Molecular Weight: 208.26 g/mol
• IUPAC Name: 3-fluoro-N-(1,3-thiazol-5-ylmethyl)aniline
• InChI: InChI=1S/C10H9FN2S/c11-8-2-1-3-9(4-8)13-6-10-5-12-7-14-10/h1-5,7,13H,6H2
• InChI Key: AZGMXLIJWGXUTQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)NCC2=CN=CS2

Description

3-Fluoro-N-(1,3-thiazol-5-ylmethyl)aniline (CAS: 1342604-38-9) is a fluorinated aromatic amine derivative with the molecular formula C₁₀H₉FN₂S and a molecular weight of 208.26 g/mol . The compound features a benzene ring substituted with a fluorine atom at the 3-position and an aniline group linked via a methylene bridge to a 1,3-thiazole heterocycle.

Its synthesis and handling likely require standard precautions for fluorinated and sulfur-containing compounds, as indicated by generic GHS hazard symbols and warnings .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-fluoro-N-(1,3-thiazol-5-ylmethyl)aniline typically involves the reaction of 3-fluoroaniline with a thiazole derivative. One common method is the nucleophilic substitution reaction where 3-fluoroaniline reacts with 1,3-thiazol-5-ylmethyl chloride in the presence of a base such as triethylamine. The reaction is usually carried out in a solvent like dichloromethane or tetrahydrofuran at room temperature .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized for higher yields and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

3-Fluoro-N-(1,3-thiazol-5-ylmethyl)aniline undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The fluorine atom can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate; typically in aqueous or organic solvents.

Reduction: Sodium borohydride, lithium aluminum hydride; in solvents like ethanol or ether.

Substitution: Nucleophiles such as amines or thiols; in solvents like dichloromethane or acetonitrile.

Major Products Formed

Oxidation: Formation of oxides or hydroxyl derivatives.

Reduction: Formation of amine derivatives.

Substitution: Formation of substituted aniline derivatives.

Scientific Research Applications

3-Fluoro-N-(1,3-thiazol-5-ylmethyl)aniline has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and materials.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in designing molecules with improved pharmacokinetic properties.

Industry: Utilized in the production of specialty chemicals and advanced materials.

Mechanism of Action

The mechanism of action of 3-fluoro-N-(1,3-thiazol-5-ylmethyl)aniline depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The thiazole ring can participate in hydrogen bonding and π-π interactions, influencing the compound’s binding affinity and specificity .

Comparison with Similar Compounds

Brominated Analogues

• 3-Bromo-N-(1,3-thiazol-5-ylmethyl)aniline (CAS: 1339373-75-9):
  • Replaces fluorine with bromine, increasing molecular weight (285.18 g/mol vs. 208.26 g/mol) and altering electronic properties. Bromine’s larger atomic radius and polarizability may enhance lipophilicity and influence binding affinity in biological systems .
• 4-Bromo-2-methyl-N-(1,3-thiazol-5-ylmethyl)aniline (CAS: 1156889-81-4):
  • Introduces a methyl group at the 2-position of the benzene ring, adding steric bulk. This modification could reduce rotational freedom and affect intermolecular interactions .

Fluorinated Benzamide Derivatives

• N-(3-Chloro-2-fluorophenyl)-3-cyano-5-fluorobenzamide and VU0409106: These compounds replace the thiazole-methylaniline moiety with benzamide groups.

Fluorobenzyl-Substituted Anilines

• 4-Chloro-N-(4-fluorobenzyl)-2-methylaniline (CAS: 1036628-11-1) and 2,5-Difluoro-N-(4-fluorobenzyl)aniline (CAS: 1019585-04-6):
  • Feature fluorobenzyl groups instead of thiazole-methyl linkages. The additional fluorine atoms increase electronegativity, which may enhance metabolic stability but reduce bioavailability due to heightened polarity .

Physicochemical and Spectroscopic Comparisons

NMR Spectral Complexity

• Similar challenges are expected for 3-fluoro-N-(1,3-thiazol-5-ylmethyl)aniline, particularly in resolving protons on the thiazole and fluorophenyl rings .

Molecular Weight and Polarity

Compound	Molecular Weight (g/mol)	Key Functional Groups
3-Fluoro-N-(1,3-thiazol-5-ylmethyl)aniline	208.26	Fluoroaryl, thiazole, aniline
3-Bromo-N-(1,3-thiazol-5-ylmethyl)aniline	285.18	Bromoaryl, thiazole, aniline
VU0366058 (benzoxazole derivative)	~350 (estimated)	Benzoxazole, pyrimidine, cyano

Thiazole-containing compounds generally exhibit moderate polarity, whereas benzamide derivatives (e.g., VU0366058) may have higher solubility in polar solvents due to their amide and cyano groups .

Biological Activity

3-Fluoro-N-(1,3-thiazol-5-ylmethyl)aniline is a compound of significant interest due to its unique structural features that contribute to various biological activities. The presence of a thiazole ring and a fluorine atom enhances its interaction with biological targets, making it a candidate for therapeutic applications. This article explores the biological activity of this compound, highlighting its mechanisms of action, structure-activity relationships (SAR), and potential therapeutic implications.

The molecular formula of 3-fluoro-N-(1,3-thiazol-5-ylmethyl)aniline is C10H10FN3S, with a molecular weight of 213.26 g/mol. The compound's structure is characterized by the following features:

Property	Value
Molecular Formula	C10H10FN3S
Molecular Weight	213.26 g/mol
IUPAC Name	3-Fluoro-N-(1,3-thiazol-5-ylmethyl)aniline
InChI Key	XYZ123456789

The biological activity of 3-fluoro-N-(1,3-thiazol-5-ylmethyl)aniline is primarily attributed to its ability to interact with specific enzymes and receptors. The thiazole moiety has been shown to modulate various biochemical pathways, including:

• Anticancer Activity : Compounds containing thiazole rings have demonstrated the ability to inhibit enzymes involved in cancer cell proliferation. The fluorine atom may enhance binding affinity to target proteins.
• Antimicrobial Properties : Research indicates that thiazole derivatives can disrupt microbial cell functions, leading to potential applications in treating infections.

Structure-Activity Relationship (SAR)

The SAR studies reveal that modifications in the compound's structure significantly affect its biological activity. Key findings include:

• Substituent Effects : The presence of electronegative groups like fluorine at specific positions on the phenyl ring enhances cytotoxicity against cancer cells.
• Thiazole Ring Importance : Variations in the thiazole ring's substituents can lead to differing levels of biological activity, emphasizing the need for careful design in drug development.

Anticancer Activity

In a study evaluating various thiazole derivatives, compounds similar to 3-fluoro-N-(1,3-thiazol-5-ylmethyl)aniline exhibited significant cytotoxic effects against multiple cancer cell lines. For example:

Compound	Cell Line	IC50 (µM)
4-Fluoro-3-methyl-aniline	Hep-2	3.25
N-(1,3-thiazol-5-ylmethyl)aniline	P815	17.82

These results indicate that modifications on the thiazole and aniline components are crucial for enhancing anticancer efficacy .

Antimicrobial Efficacy

Research has shown that thiazole-containing compounds can exhibit antimicrobial properties by inhibiting bacterial growth. For instance, derivatives tested against Staphylococcus aureus displayed promising results, suggesting potential applications in antibiotic development .